4-(4-ethylpiperazin-1-yl)sulfonyl-N-methylthiophene-2-carboxamide

• IUPAC Name: 4-(4-ethylpiperazin-1-yl)sulfonyl-N-methylthiophene-2-carboxamide
• InChI: InChI=1S/C12H19N3O3S2/c1-3-14-4-6-15(7-5-14)20(17,18)10-8-11(19-9-10)12(16)13-2/h8-9H,3-7H2,1-2H3,(H,13,16)
• InChI Key: BVYMHWMRSDZZFG-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)S(=O)(=O)C2=CSC(=C2)C(=O)NC
• Molecular Formula: C12H19N3O3S2
• Molecular Weight: 317.4 g/mol

Description

4-(4-ethylpiperazin-1-yl)sulfonyl-N-methylthiophene-2-carboxamide is a chemical compound with a complex structure that includes a thiophene ring, a sulfonyl group, and a piperazine derivative

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-ethylpiperazin-1-yl)sulfonyl-N-methylthiophene-2-carboxamide typically involves multiple steps, starting with the preparation of the thiophene ring and subsequent functionalization. Common synthetic routes include:

Formation of the Thiophene Ring: This can be achieved through various methods, such as the Gewald reaction, which involves the condensation of a ketone with a nitrile and elemental sulfur.

Introduction of the Sulfonyl Group: This step often involves sulfonylation reactions using reagents like sulfonyl chlorides in the presence of a base.

Attachment of the Piperazine Derivative: The piperazine moiety can be introduced through nucleophilic substitution reactions, where the piperazine derivative reacts with an appropriate electrophile.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure consistency in large-scale production.

Chemical Reactions Analysis

Types of Reactions

4-(4-ethylpiperazin-1-yl)sulfonyl-N-methylthiophene-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can be performed on the sulfonyl group using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the piperazine nitrogen atoms.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiophene ring may yield sulfoxides or sulfones, while reduction of the sulfonyl group can produce thiols or sulfides.

Scientific Research Applications

4-(4-ethylpiperazin-1-yl)sulfonyl-N-methylthiophene-2-carboxamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where its unique chemical structure may offer advantages.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-(4-ethylpiperazin-1-yl)sulfonyl-N-methylthiophene-2-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are the subject of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• 4-(4-ethylpiperazin-1-yl)sulfonyl]aniline
• 4-(4-ethylpiperazin-1-yl)sulfonylthiophene-2-carboxamide

Uniqueness

Compared to similar compounds, 4-(4-ethylpiperazin-1-yl)sulfonyl-N-methylthiophene-2-carboxamide stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.